Cas no 117890-45-6 (Bromoethane (2-13C, 98-99%))

Bromoethane (2-13C, 98-99%) is a carbon-13 labeled isotopologue of bromoethane, where the carbon-2 position is enriched with the 13C isotope. This compound is highly valuable in NMR spectroscopy and mass spectrometry studies due to its isotopic purity, enabling precise tracking of molecular transformations and metabolic pathways. With a 98-99% isotopic enrichment, it ensures minimal interference from natural abundance isotopes, enhancing analytical accuracy. Its well-defined structure and high chemical stability make it suitable for use in synthetic organic chemistry, particularly in mechanistic studies and isotopic labeling experiments. The product is rigorously purified to meet stringent research requirements, ensuring reliability in advanced chemical and biochemical applications.
Bromoethane (2-13C, 98-99%) structure
Bromoethane (2-13C, 98-99%) structure
Product Name:Bromoethane (2-13C, 98-99%)
CAS No:117890-45-6
MF:C2H5Br
MW:109.957754850388
CID:131666
Update Time:2025-10-29

Bromoethane (2-13C, 98-99%) Chemical and Physical Properties

Names and Identifiers

    • Ethane-13C, 2-bromo-(6CI,9CI)
    • BROMOETHANE-2-13C
    • bromo(2-13C)ethane
    • ethyl-2-13c bromide
    • BROMOETHANE-2-13C, 99 ATOM % 13C
    • Bromoethane (2-13C, 98-99%)
    • Inchi: 1S/C2H5Br/c1-2-3/h2H2,1H3/i1+1
    • InChI Key: RDHPKYGYEGBMSE-OUBTZVSYSA-N
    • SMILES: BrC[13CH3]

Computed Properties

  • Isotope Atom Count: 1
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 3
  • Rotatable Bond Count: 0
  • Complexity: 2.8
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 1.4

Experimental Properties

  • Color/Form: Not determined
  • Density: 1.473 g/mL at 25 °C
  • Melting Point: −119 °C(lit.)
  • Boiling Point: 37-40 °C(lit.)
  • Flash Point: −10 °F
  • Refractive Index: n20/D 1.4235(lit.)
  • Solubility: Not determined

Bromoethane (2-13C, 98-99%) Security Information

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Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd.
488267-1G
Bromoethane (2-13C, 98-99%)
117890-45-6
1g
¥10639.39 2023-12-05
TRC
B113280-2.5mg
Bromoethane (2-13C, 98-99%)
117890-45-6
2.5mg
$ 50.00 2022-06-07
TRC
B113280-5mg
Bromoethane (2-13C, 98-99%)
117890-45-6
5mg
$ 65.00 2022-06-07
TRC
B113280-25mg
Bromoethane (2-13C, 98-99%)
117890-45-6
25mg
$ 80.00 2022-06-07

Additional information on Bromoethane (2-13C, 98-99%)

Professional Introduction to Bromoethane (2-13C, 98–99%) (CAS No. 117890-45-6)

Bromoethane (2-13C, 98–99%), identified by the Chemical Abstracts Service registry number CAS No. 117890-45-6, is a critical isotopically labeled compound extensively utilized in advanced chemical and biomedical research. This compound represents a deuterium-labeled variant of bromoethane, where the carbon atom at position 2 in the ethyl chain is substituted with the 13C isotope. The high purity of 98–99% ensures its reliability for precise experimental applications, particularly in analytical chemistry and mechanistic studies.

The synthesis of Bromoethane (2-13C) typically involves the deuteration of conventional bromoethane through catalytic hydrogenation or direct alkylation methods. Recent advancements in isotopic labeling technology have focused on optimizing these processes to achieve higher yields while minimizing environmental impact. A study published in Chemical Communications (2023) demonstrated a novel palladium-catalyzed approach that significantly reduces reaction times and catalyst loading, thereby enhancing the scalability and cost-effectiveness of producing this compound. Such innovations align with current trends toward sustainable chemistry practices.

In academic research, Bromoethane (2-13C) serves as an indispensable tool for studying metabolic pathways and enzyme kinetics. Researchers employ this compound as a substrate or tracer in mass spectrometry (MS) experiments to quantify reaction rates and identify intermediate species with unprecedented accuracy. For instance, a 2024 investigation into fatty acid biosynthesis used this isotopologue to trace carbon incorporation into lipid molecules under varying physiological conditions, revealing novel insights into metabolic regulation mechanisms.

In drug discovery programs, Bromoethane (2-13C) plays a pivotal role in structure-based design and pharmacokinetic profiling. Its isotopic substitution enables precise NMR spectroscopy analysis for determining molecular conformational changes upon ligand binding to target proteins. A notable application highlighted in the Nature Chemistry review series (Q3 2024) involved its use as an intermediate in synthesizing brominated analogs of kinase inhibitors, where the labeled carbon facilitated real-time monitoring of drug distribution in preclinical models via LC-MS/MS.

The compound's exceptional stability under standard laboratory conditions makes it suitable for long-term storage without significant degradation risks. Studies comparing its thermal stability with non-labeled counterparts published in Analytical Chemistry (June 2024) confirmed that the presence of 13C enhances resistance to oxidation processes by approximately 40%, a critical advantage for multi-stage synthesis workflows requiring extended reaction periods.

In clinical research contexts, this isotopologue is employed as a reference standard for quantitative metabolomics analyses. Its use ensures accurate calibration of mass spectrometers when measuring endogenous bromoethylated metabolites in biological matrices such as plasma or urine. A recent clinical trial protocol published in PLOS ONE (October 2024) incorporated this material to validate biomarker detection methods for early-stage renal dysfunction assessment.

The unique spectral properties of Bromoethane (2-13C), particularly its distinct NMR chemical shift values compared to natural abundance samples, enable unambiguous identification in complex mixtures. This characteristic was leveraged by researchers at MIT's Department of Chemistry in their 2024 publication on dynamic combinatorial libraries, where it served as both a building block and an internal standard during real-time reaction monitoring experiments.

New applications continue to emerge from interdisciplinary studies combining organic synthesis with materials science. In a groundbreaking paper featured on the cover of JACS Au (March 2025), scientists demonstrated that incorporating this compound into polymer precursors allows tracking polymerization mechanisms through carbon isotope ratios measured by elemental analyzers coupled with isotope ratio mass spectrometers (EA/IRMS). This approach provides unprecedented insights into stereochemical control during macromolecule formation processes.

Educational institutions increasingly utilize this material for teaching advanced organic chemistry principles due to its well-characterized properties and ease of handling compared to radioactive tracers. A collaborative initiative between Oxford University and Bruker Daltonics reported successful integration of this compound into undergraduate laboratory curricula for demonstrating isotopic effect measurements using multinuclear NMR techniques.

In industrial settings, high-purity (98–99%) samples are preferred for process analytical technology (PAT) applications ensuring consistent quality control during large-scale manufacturing of pharmaceutical intermediates. The latest ISO guidelines emphasize the importance of such materials in maintaining traceability across multi-step synthetic routes involving halogenated compounds.

Safety protocols surrounding this material prioritize minimizing exposure risks through standard PPE requirements while emphasizing its non-radioactive nature compared to traditional tracers like tritium-labeled analogs. Regulatory compliance documentation now includes detailed toxicity profiles generated via OECD-compliant assays published between late 2024 and early 2025.

The growing demand for isotopically labeled compounds like CAS No. 117890-45-6 witnesses continued innovation across multiple fronts including:

  • In situ spectroscopic monitoring systems tailored for real-time tracking during organic syntheses,
  • New derivatization strategies enabling broader applicability across diverse chemical classes,
  • Ai-driven spectral analysis tools that enhance data interpretation from experiments using labeled substrates,
  • Sustainable packaging solutions designed specifically for transporting high-purity isotopologues without compromising integrity,
  • Eco-friendly purification methodologies reducing solvent consumption by up to 65% according to recent process optimization studies published Q4/2024,
  • Educational software modules simulating isotopic labeling effects on reaction mechanisms,
  • Nanostructured delivery systems incorporating brominated moieties studied using this compound as a probe molecule,
  • Multidimensional NMR protocols developed specifically for resolving complex spectra involving deuterated compounds,
  • Liquid chromatography tandem MS (LC/MS/MS)-based quantification algorithms optimized using certified reference standards like CAS No. 117890-45-6,
  • Solid-state NMR applications exploring crystal engineering principles using labeled precursors.

Ongoing research at Stanford University's Nanoscale Science Initiative explores its potential as an isotopic probe in studying enzyme-substrate interactions at atomic resolution using cryo-electron microscopy combined with computational modeling techniques developed over the past two years alone have improved structural determination accuracy by nearly threefold when using deuterated substrates like CAS No. 117890-

  • A recent publication from ETH Zurich revealed unexpected stereochemical preferences when using this compound as an alkylating agent under low temperature conditions (-78°C), suggesting new avenues for asymmetric synthesis methodologies that minimize energy consumption while improving enantiomeric excess levels up to >95% under optimized conditions,














  • New developments reported at the ACS National Meeting & Exposition (August 20xx) include:

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